Cas no 2034280-85-6 (3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide)

• Product Name: 3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2034280-85-6
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.3409
• CID: 5348644
• Update Time: 2025-10-28

3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-pyrazin-2-yloxy-N-thiophen-2-ylpyrrolidine-1-carboxamide
• 3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C13H14N4O2S/c18-13(16-12-2-1-7-20-12)17-6-3-10(9-17)19-11-8-14-4-5-15-11/h1-2,4-5,7-8,10H,3,6,9H2,(H,16,18)
• InChI Key： ZMUJVLKSMNAJQI-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1N([H])C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=NC([H])=C([H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 1.2
• Topological Polar Surface Area: 95.6

Additional information on 3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

3-(Pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide: A Comprehensive Overview

3-(Pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide, also known by its CAS number 2034280-85-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrrolidine ring with a pyrazine moiety and a thiophene group. The combination of these structural elements gives rise to a compound with intriguing chemical properties and potential applications in drug discovery.

The core structure of this compound includes a pyrrolidine ring, which is a five-membered amine ring. Attached to this ring is a pyrazine group, a six-membered aromatic ring with two nitrogen atoms. The pyrazine moiety is further substituted with an oxy group, creating the pyrazin-2-yloxy functionality. Additionally, the molecule features a thiophene group, a five-membered aromatic ring containing sulfur, which is attached via an amide linkage to the pyrrolidine ring. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential biological activity.

Recent studies have highlighted the potential of 3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide as a candidate for drug development. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. The thiophene group, in particular, has been shown to enhance the compound's ability to cross cellular membranes, making it more bioavailable and potentially more effective as a therapeutic agent.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and nucleophilic substitutions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic methods.

The pharmacokinetic properties of 3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide have been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption and distribution profiles, suggesting that it could be suitable for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it is resistant to rapid degradation by cytochrome P450 enzymes, which are key players in drug metabolism.

One area of active research involves the evaluation of this compound's anti-inflammatory properties. Studies have demonstrated that it can inhibit key inflammatory pathways, such as the NF-kB pathway, which is involved in chronic inflammation and autoimmune diseases. These findings have led to further investigations into its potential use as an anti-inflammatory agent in conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 3-(pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide has also been explored for its electronic properties. The presence of both pyrazine and thiophene groups makes it an interesting candidate for use in organic electronics. Researchers have investigated its ability to act as an electron acceptor in organic photovoltaic devices, where it could potentially enhance the efficiency of energy conversion.

The development of novel analogs based on this compound's structure has also been a focus of recent research efforts. By modifying the substituents on the pyrazine or thiophene rings, scientists aim to optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy. For example, introducing electron-withdrawing groups on the pyrazine ring has been shown to increase the compound's solubility and improve its binding affinity for target proteins.

In conclusion, 3-(Pyrazin-2-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide, with its unique structural features and promising biological activity, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both medicinal chemistry and materials science.